In situ preparation of hierarchical CuO@NiCo LDH core–shell nanosheet arrays on Cu foam for highly sensitive electrochemical glucose sensing†
New Journal of Chemistry Pub Date: 2023-11-06 DOI: 10.1039/D3NJ04214F
Abstract
Sensitive detection of glucose is important for public health, but non-enzymatic glucose biosensors still face significant challenges. In this paper, a novel and sensitive non-enzymatic glucose sensor was developed by in situ preparation of CuO nanorod-supported NiCo LDH nanosheet arrays on copper foam (CuO@NiCo LDH NSAs/CF). Because the hierarchical core–shell nanostructure provides more active sites and increases the exposed surface area of the catalyst, the catalytic activity of the electrode was significantly increased. As a working electrode, the CuO@NiCo LDH NSAs/CF catalyst showed good glucose sensing performance in a linear range of 0.6 μM–3 mM and a detection limit of 0.16 μM (S/N = 3). The sensor also showed repeatable responses over a month with negligible interference, and satisfactory recoveries with real human serum samples.
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Journal Name：New Journal of Chemistry
Research Products
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CAS no.: 1076-07-9
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CAS no.: 16817-43-9
